Cas no 1595540-27-4 (2-(1-methyl-1H-pyrazol-4-yl)oxyacetonitrile)

• Product Name: 2-(1-methyl-1H-pyrazol-4-yl)oxyacetonitrile
• CAS No: 1595540-27-4
• MF: C₆H₇N₃O
• MW: 137.139280557632
• MDL: MFCD31718814
• CID: 5612214
• PubChem ID: 116794225
• Update Time: 2023-11-24

2-(1-methyl-1H-pyrazol-4-yl)oxyacetonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-3439097
• 1595540-27-4
• 2-[(1-methyl-1H-pyrazol-4-yl)oxy]acetonitrile
• 2-(1-Methylpyrazol-4-yl)oxyacetonitrile
• 2-(1-methyl-1H-pyrazol-4-yl)oxyacetonitrile

• MDL： MFCD31718814
• Inchi： 1S/C6H7N3O/c1-9-5-6(4-8-9)10-3-2-7/h4-5H,3H2,1H3
• InChI Key： ZNODFRIUKRYQKG-UHFFFAOYSA-N
• SMILES： O(CC#N)C1C=NN(C)C=1

Computed Properties

• Exact Mass: 137.058911855g/mol
• Monoisotopic Mass: 137.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 50.8Ų

Experimental Properties

• Density: 1.15±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 285.8±15.0 °C(Predicted)
• pka: 1.15±0.10(Predicted)